Cas no 370842-91-4 (5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 370842-91-4
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• MDL: MFCD03479985
• CID: 3057626
• PubChem ID: 885393
• Update Time: 2025-06-10

5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-phenyl)-4-(4-ethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• STK845965
• 5-(2-Chlorophenyl)-4-(4-ethoxyphenyl)-4H-[1,2,4]triazole-3-thiol
• AKOS000116398
• Z56276937
• 3-(2-chlorophenyl)-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• EN300-03389
• AKOS030513817
• 370842-91-4

• MDL： MFCD03479985
• Inchi： 1S/C16H14ClN3OS/c1-2-21-12-9-7-11(8-10-12)20-15(18-19-16(20)22)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3,(H,19,22)
• InChI Key： ORESAERISASWBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 331.0546109Da
• Monoisotopic Mass: 331.0546109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 370842-91-4)

The compound 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 370842-91-4) is a heterocyclic derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This 1,2,4-triazole derivative is characterized by the presence of a chlorophenyl and an ethoxyphenyl group, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential in pharmaceutical intermediates, material science, and organic synthesis.

One of the key reasons for the growing interest in 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is its role as a bioactive molecule. The triazole ring is a common motif in medicinal chemistry, known for its ability to interact with biological targets. The presence of the thiol group further enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential in addressing oxidative stress and inflammatory pathways, topics that are highly relevant in today's health-conscious society.

In the realm of material science, this compound has shown promise due to its electron-rich structure. The ethoxyphenyl group, in particular, contributes to its stability and solubility, making it suitable for applications in organic electronics and photovoltaic materials. As the demand for sustainable energy solutions continues to rise, compounds like 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol are being investigated for their potential in light-emitting diodes (LEDs) and solar cells.

Another area of interest is the compound's role in organic synthesis. Its triazole-thiol backbone serves as a versatile scaffold for the construction of more complex molecules. Chemists are leveraging its reactivity to develop catalysts and ligands for asymmetric synthesis, a field that has seen exponential growth in recent years. The ability to fine-tune its properties through modifications of the chlorophenyl or ethoxyphenyl groups makes it a valuable tool in drug discovery and chemical biology.

From an environmental perspective, the compound's low toxicity and biodegradability are noteworthy. As industries shift toward green chemistry practices, 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol aligns well with the principles of sustainable development. Its potential use in eco-friendly coatings and biodegradable polymers is currently under investigation, addressing the global push for environmentally responsible materials.

In conclusion, 5-(2-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 370842-91-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic chemistry. Its unique structural features, combined with its bioactivity and environmental compatibility, make it a subject of ongoing research and innovation. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.